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Compound of Interest

Compound Name: Leucrose

Cat. No.: B1674814 Get Quote

Essential Safety and Handling Guide for
Leucrose
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling

Leucrose in a laboratory setting. The following procedures are designed to ensure the safe

handling, use, and disposal of this product, fostering a secure research environment.

Leucrose, a disaccharide and an isomer of sucrose, is generally not classified as a hazardous

substance.[1] However, as with any chemical, proper handling is crucial to maintain safety and

experimental integrity. The primary physical hazard associated with Leucrose is the potential

for dust formation, which can be an irritant if inhaled and may create a combustible dust

atmosphere in sufficient concentrations.

Personal Protective Equipment (PPE)
Adherence to proper PPE protocols is the first line of defense against potential exposure and

contamination. The following table summarizes the recommended equipment for handling

Leucrose.
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PPE Category Specification Rationale

Hand Protection Nitrile gloves

Protects against contamination

of the product and direct skin

contact.

Eye & Face Protection
Safety glasses with side

shields

Prevents airborne particles

from entering the eyes.

Respiratory Protection
NIOSH-approved N95

respirator or equivalent

Recommended when handling

large quantities or when the

potential for significant dust

generation exists, to prevent

inhalation of fine particles.

Body Protection Laboratory coat

Protects street clothes from

contamination and provides an

additional layer of protection.

Operational Plan
A systematic approach to handling Leucrose will minimize risks and ensure the integrity of

your experiments.

Preparation:

Ensure the work area, such as a chemical fume hood or a designated benchtop, is clean and

uncluttered.

Have all necessary equipment, including a calibrated balance, weighing paper, spatulas, and

appropriate glassware, readily available.

Confirm that a properly functioning eyewash station and safety shower are accessible.[2]

Handling:

Don the appropriate PPE as outlined in the table above.
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When weighing and transferring Leucrose powder, perform these actions in an area with

good ventilation, such as a fume hood, to minimize dust dispersion.

Handle the powder gently to avoid creating airborne dust.

If preparing a solution, add the Leucrose powder to the solvent slowly to prevent splashing.

Post-Handling:

Clean all equipment and the work surface thoroughly after use.

Remove PPE in a manner that avoids cross-contamination. The general sequence is to

remove gloves first, followed by the lab coat, and then eye protection.

Wash hands thoroughly with soap and water after removing all PPE.[3]

Disposal Plan
Proper disposal of Leucrose and contaminated materials is essential for environmental and

laboratory safety.

Uncontaminated Leucrose: As Leucrose is a non-hazardous sugar, small quantities of

uncontaminated product can typically be disposed of in the regular trash, although it is best

practice to dissolve it in water and flush it down the drain with copious amounts of water.

Always consult and adhere to local and institutional regulations for chemical disposal.

Contaminated Leucrose and Materials: Any Leucrose that has been contaminated with a

hazardous substance must be treated as hazardous waste. All materials, such as weighing

paper, gloves, and paper towels, that have come into contact with contaminated Leucrose
should be placed in a designated hazardous waste container. Follow your institution's

specific guidelines for hazardous waste disposal.
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Property Value Source

Molecular Formula C12H22O11 PubChem[4][5]

Molecular Weight 342.3 g/mol PubChem

CAS Number 7158-70-5 Guidechem

Experimental Protocol: Preparation of a 100 mM
Leucrose Solution
This protocol provides a step-by-step method for preparing a 100 millimolar (mM) aqueous

solution of Leucrose.

Materials:

Leucrose (MW: 342.3 g/mol )

Deionized water

100 mL volumetric flask

Weighing paper

Spatula

Analytical balance

Magnetic stirrer and stir bar (optional)

Procedure:

Calculate the required mass of Leucrose:

Molarity (M) = moles of solute / liters of solution

Moles = Molarity × Liters = 0.1 mol/L × 0.1 L = 0.01 moles

Mass = Moles × Molecular Weight = 0.01 mol × 342.3 g/mol = 3.423 g
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Weigh the Leucrose:

Place a piece of weighing paper on the analytical balance and tare it.

Carefully weigh out 3.423 g of Leucrose powder onto the weighing paper.

Dissolve the Leucrose:

Carefully transfer the weighed Leucrose into the 100 mL volumetric flask.

Add approximately 70-80 mL of deionized water to the flask.

If using a magnetic stirrer, add the stir bar to the flask and place it on the stir plate until the

solid is fully dissolved. Alternatively, cap the flask and invert it several times until the

Leucrose is completely dissolved.

Bring to Final Volume:

Once the Leucrose is fully dissolved, carefully add deionized water until the bottom of the

meniscus reaches the calibration mark on the neck of the volumetric flask.

Homogenize the Solution:

Cap the flask and invert it several times to ensure the solution is thoroughly mixed and the

concentration is uniform.

Label the Solution:

Label the flask clearly with the name of the solution (100 mM Leucrose), the date of

preparation, and your initials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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